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Compound of Interest

Compound Name: tert-Butyl carbazate

Cat. No.: B045769

For Researchers, Scientists, and Drug Development Professionals
Introduction

Tert-butyl carbazate (Boc-hydrazine) is a versatile reagent widely employed in organic
synthesis, particularly in the pharmaceutical industry for the introduction of the Boc protecting
group and in the formation of hydrazones.[1][2][3] While an invaluable tool, its safe handling is
paramount due to its inherent hazardous properties. This technical guide provides a
comprehensive overview of the safety data, handling precautions, and emergency procedures

for tert-butyl carbazate, compiled from various safety data sheets (SDS) and chemical safety
sources.

Physicochemical and Hazard Profile

Tert-butyl carbazate is a white to off-white or pale yellow solid with a low melting point, making
it appear as lumps or a solid that can melt near room temperature.[1][2] It is sensitive to
moisture and should be stored accordingly.[2][4][5]

Physical and Chemical Properties
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Property Value Source(s)

CAS Number 870-46-2 [4115][6]

Molecular Formula C5H12N202 [4115][6]

Molecular Weight 132.16 g/mol [516]1[7]
White to off-white or pale

Appearance _ [1]2][4]
yellow solid/lumps

Melting Point 35-42 °C (lit.) [1][3]

Boiling Point 63-65 °C @ 0.1 mmHg (lit.) [2][3]

Flash Point 91 °C [2]

B Soluble in ethanol and

Solubility [11121131181]
methanol

Density 1.02 g/cm3 [2]

Hazard Classification

Tert-butyl carbazate is classified as a hazardous substance with the following primary
concerns:
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Hazard
Classification

Category

GHS Statement

Source(s)

Flammable Solid

Category 1 or 2

H228: Flammable

(5107161

solid
- H301: Toxic if
Acute Oral Toxicity Category 3 [415]
swallowed
o H311: Toxic in contact
Acute Dermal Toxicity Category 3 ) ] [4115]
with skin
Skin H315: Causes skin
: i Category 2 N [41[5]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- Category 2 N [41[5]
Damage/Irritation eye irritation
Specific Target Organ
Category 3 H335: May cause

Toxicity (Single

Exposure)

(Respiratory system)

respiratory irritation

[4]115]

Some sources also indicate that repeated exposure may cause skin dryness or cracking

(EUHO066).[6]

NFPA 704 Diamond
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Category Rating

Description

Source(s)

Health (Blue) 3

Short exposure could
cause serious
temporary or
moderate residual

injury.

Flammability (Red) 2

Must be moderately
heated or exposed to
relatively high ambient
temperature before

ignition can occur.

Instability/Reactivity
(Yellow)

Normally stable, even
under fire exposure
conditions, and is not

reactive with water.

Special (White)

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize risks associated with

tert-butyl carbazate.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for personal safety.[10]
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PPE

Specification

Purpose Source(s)

Eye/Face Protection

Chemical safety
goggles or a face
shield where
splashing is possible.
Must conform to
EN166 (EU) or NIOSH
(US) standards.

To protect eyes from
direct contact and [O1[11]

splashes.

Skin Protection

Chemically resistant
gloves (e.g., nitrile or
neoprene). A standard
laboratory coat is
mandatory. For larger
quantities, an
impervious apron or
coveralls should be

considered.

To prevent skin
contact, which may

o [9][10]
cause irritation or

absorption.

Respiratory Protection

Work in a well-
ventilated area,
preferably within a
chemical fume hood.
If a fume hood is not
available or
aerosolization is likely,
a NIOSH-approved
respirator with an
appropriate organic
vapor cartridge is

necessary.

To prevent respiratory

tract irritation from

. . [9][10]
inhalation of dust or

vapors.

Handling Procedures

» Handle in a well-ventilated area, preferably in a chemical fume hood.[5][10]

« Avoid formation of dust and aerosols.[5][9]
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» Keep away from heat, sparks, open flames, and other ignition sources.[5][9][12]

o Take measures to prevent the buildup of electrostatic charge.[9]

e Ground and bond container and receiving equipment.[12]

» Use explosion-proof electrical, ventilating, and lighting equipment.[5][9][12]

e Avoid contact with skin, eyes, and clothing.[4][13]

» Do not breathe dust or vapors.[4][5]

e Do not eat, drink, or smoke when using this product.[12]

Wash hands thoroughly after handling.[9][12]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][9]
o Store in a flammables area.[4][5]
e Protect from moisture.[4][5]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[5]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Move the person into fresh air.
) If not breathing, give artificial
Inhalation o [41[6][€]
respiration. Consult a

physician.

) Wash off with soap and plenty
Skin Contact - [41[6][€]
of water. Consult a physician.

Rinse immediately with plenty
of water, also under the

Eye Contact ] ] [41161[12]
eyelids, for at least 15 minutes.

Seek medical advice.

Do NOT induce vomiting.
Never give anything by mouth

Ingestion to an unconscious person. [416119]
Rinse mouth with water.

Consult a physician.

Spill and Leak Procedures

e Minor Spills:

o Ensure adequate ventilation and wear appropriate PPE.

[e]

Remove all sources of ignition.[5][9]

o

Sweep up the material, avoiding dust generation.[5][9]

[¢]

Collect the spilled material into a suitable, labeled container for disposal.[10][12]

o

Clean the spill area with an appropriate solvent and then wash with soap and water.[10]
e Major Spills:

o Evacuate the area and move upwind.[12]

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:20:00~~tert-Butyl%20carbazate~~
https://www.cdhfinechemical.com/images/product/msds/37_1972919209_tert-ButylCarbazate-CASNO-870-46-2-MSDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-carbazate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:20:00~~tert-Butyl%20carbazate~~
https://www.cdhfinechemical.com/images/product/msds/37_1972919209_tert-ButylCarbazate-CASNO-870-46-2-MSDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-carbazate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:20:00~~tert-Butyl%20carbazate~~
https://www.cdhfinechemical.com/images/product/msds/37_1972919209_tert-ButylCarbazate-CASNO-870-46-2-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322134_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12383~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2008:20:00~~tert-Butyl%20carbazate~~
https://www.cdhfinechemical.com/images/product/msds/37_1972919209_tert-ButylCarbazate-CASNO-870-46-2-MSDS.pdf
https://www.chemicalbook.com/msds/tert-butyl-carbazate.pdf
https://www.fishersci.com/store/msds?partNumber=AC107880250&productDescription=TERT-BUTYL+CARBAZATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tert-butyl-carbazate.pdf
https://www.fishersci.com/store/msds?partNumber=AC107880250&productDescription=TERT-BUTYL+CARBAZATE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tert-butyl-carbazate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_N_Cbz_4_aminobutanoate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322134_msds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_N_Cbz_4_aminobutanoate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322134_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Alert the fire brigade and inform them of the location and nature of the hazard.[12]
o Prevent the spillage from entering drains or waterways.[9][12]

o Contain the spillage using an electrically protected vacuum cleaner or by wet-brushing and
place it in a container for disposal according to local regulations.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6][9]

o Specific Hazards: Combustible material that can emit toxic fumes of carbon oxides and
nitrogen oxides upon decomposition.[9][10]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[61[°]
o Further Information: Use water spray to cool unopened containers.[9]
Experimental Protocols and Workflows
General Experimental Protocol Involving tert-Butyl

Carbazate

» Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment,
considering the scale of the reaction and the specific conditions.

e Preparation:
o Ensure a chemical fume hood is available and functioning correctly.
o Assemble and inspect all necessary PPE.

o Have appropriate spill cleanup materials and emergency contact information readily
accessible.

e Reaction Setup:
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o Weigh the required amount of tert-butyl carbazate in a ventilated enclosure or fume
hood.

o Add the reagent to the reaction vessel under an inert atmosphere if the reaction is
sensitive to air or moisture.

o Maintain the reaction temperature as specified in the protocol, avoiding overheating.[4]

o Work-up and Purification:

o Quench the reaction carefully, considering any potential exotherms.

o Perform extractions and subsequent purification steps in a well-ventilated area.
o Waste Disposal:

o Dispose of all waste containing tert-butyl carbazate as hazardous chemical waste in a
clearly labeled, sealed container.[10]

o Contaminated materials (e.g., gloves, absorbent paper) should also be disposed of as
hazardous waste.[10]

Visualized Workflows and Relationships
Safe Handling Workflow
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Safe Handling Workflow for tert-Butyl Carbazate

Preparation

Conduct Risk Assessment

'

Gather Appropriate PPE

:

Prepare Workspace (Fume Hood, Spill Kit)

roceed to handling

Handling & Use

Weigh in Ventilated Area

'

Perform Reaction in Fume Hood

'

Conduct Work-up & Purification

fter completion

Post-Procedure

Decontaminate Glassware & Surfaces

'

Dispose of Hazardous Waste

'

Store Unused Reagent Properly
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Relationship between Hazards and Precautions

Acute Toxicity (Oral/Dermal)
(H301/H311)

Flammable Solid
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Skin/Eye/Respiratory Irritant
(H315/H319/H335)

Avoid Ignition Sources
(Heat, Sparks, Flames)

Wear Full PPE
loves, Goggles, Lab Coat)

Practice Good H
(No eating/drinking, Wash hands)

Store in Cool, Dry, Ventilated Area

Use Chemical Fume Hood

(Gl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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